Safranal (>80per cent)
Safranal (>80per cent)
Safranal, also known as fema 3389, belongs to the class of organic compounds known as organic oxides. These are organic compounds containing an oxide group. Safranal exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Safranal can be biosynthesized from beta-cyclocitral. Safranal is a sweet, fresh, and herbal tasting compound that can be found in fig, saffron, and tea. This makes safranal a potential biomarker for the consumption of these food products.
Safranal is a monoterpenoid formally derived from beta-cyclocitral by dehydrogenation. It derives from a beta-cyclocitral.
Safranal is a monoterpenoid formally derived from beta-cyclocitral by dehydrogenation. It derives from a beta-cyclocitral.
Brand Name:
Vulcanchem
CAS No.:
116-26-7
VCID:
VC0046814
InChI:
InChI=1S/C10H14O/c1-8-5-4-6-10(2,3)9(8)7-11/h4-5,7H,6H2,1-3H3
SMILES:
CC1=C(C(CC=C1)(C)C)C=O
Molecular Formula:
C10H14O
Molecular Weight:
150.22 g/mol
Safranal (>80per cent)
CAS No.: 116-26-7
Reference Standards
VCID: VC0046814
Molecular Formula: C10H14O
Molecular Weight: 150.22 g/mol
| CAS No. | 116-26-7 |
|---|---|
| Product Name | Safranal (>80per cent) |
| Molecular Formula | C10H14O |
| Molecular Weight | 150.22 g/mol |
| IUPAC Name | 2,6,6-trimethylcyclohexa-1,3-diene-1-carbaldehyde |
| Standard InChI | InChI=1S/C10H14O/c1-8-5-4-6-10(2,3)9(8)7-11/h4-5,7H,6H2,1-3H3 |
| Standard InChIKey | SGAWOGXMMPSZPB-UHFFFAOYSA-N |
| SMILES | CC1=C(C(CC=C1)(C)C)C=O |
| Canonical SMILES | CC1=C(C(CC=C1)(C)C)C=O |
| Density | d19 0.97 0.968-0.980 (20°) |
| Melting Point | 25 °C <25°C |
| Physical Description | Solid Pale yellowish oily liquid; powerful, sweet green-floral and somewh/ tobacco-herbaceous odour. |
| Description | Safranal, also known as fema 3389, belongs to the class of organic compounds known as organic oxides. These are organic compounds containing an oxide group. Safranal exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Safranal can be biosynthesized from beta-cyclocitral. Safranal is a sweet, fresh, and herbal tasting compound that can be found in fig, saffron, and tea. This makes safranal a potential biomarker for the consumption of these food products. Safranal is a monoterpenoid formally derived from beta-cyclocitral by dehydrogenation. It derives from a beta-cyclocitral. |
| Solubility | Insoluble in water; soluble in oils Miscible at room temperature (in ethanol) |
| Synonyms | 2,6,6-Trimethyl-1,3-cyclohexadiene-1-carboxaldehyde; 2,2,6-Trimethyl-4,6-cyclohexadien-1-aldehyde; 2,6,6-Trimethyl-1,3-cyclohexadiene-1-aldehyde; |
| PubChem Compound | 61041 |
| Last Modified | Nov 11 2021 |
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